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molecular formula C19H40O3 B8479773 2-Methoxy-3-(pentadecyloxy)propan-1-OL CAS No. 84337-40-6

2-Methoxy-3-(pentadecyloxy)propan-1-OL

Cat. No. B8479773
CAS RN: 84337-40-6
M. Wt: 316.5 g/mol
InChI Key: HMHRFOLVGAYUQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04562005

Procedure details

In a mixture of 30 ml of dimethyl sulfoxide (DMSO) and 30 ml of tetrahydrofuran (THF) were dissolved 10.9 g of 2-methylglycerol and 10 g of 1-bromopentadecane, and 7.7 g of powdered KOH was added at room temperature. The mixture was stirred vigorously for 30 minutes, refluxed for 3.5 hours, poured into 400 ml of water, neutralized with concentrated hydrochloric acid with ice-cooling, and extracted three times with ethyl acetate. The extract was washed with water, dried and concentrated to dryness. The oily residue (10 g) was purified by silica gel column chromatography [silica gel: 110 g; eluent: n-hexane-chloroform (2:3)] to give 4.6 g of the above-identified alcohol compound.
Name
2-methylglycerol
Quantity
10.9 g
Type
reactant
Reaction Step One
Name
1-bromopentadecane
Quantity
10 g
Type
reactant
Reaction Step One
Name
KOH
Quantity
7.7 g
Type
reactant
Reaction Step One
Name
dimethyl sulfoxide
Quantity
30 mL
Type
solvent
Reaction Step Two
Name
tetrahydrofuran
Quantity
30 mL
Type
solvent
Reaction Step Two
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
water
Quantity
400 mL
Type
solvent
Reaction Step Three
Name
alcohol

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][CH:3]([CH2:6][OH:7])[CH2:4][OH:5].Br[CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH2:19][CH2:20][CH2:21][CH2:22][CH3:23].[OH-].[K+].Cl>CS(C)=O.O1CCCC1.O>[CH2:23]([O:5][CH2:4][CH:3]([O:2][CH3:1])[CH2:6][OH:7])[CH2:22][CH2:21][CH2:20][CH2:19][CH2:18][CH2:17][CH2:16][CH2:15][CH2:14][CH2:13][CH2:12][CH2:11][CH2:10][CH3:9] |f:2.3|

Inputs

Step One
Name
2-methylglycerol
Quantity
10.9 g
Type
reactant
Smiles
COC(CO)CO
Name
1-bromopentadecane
Quantity
10 g
Type
reactant
Smiles
BrCCCCCCCCCCCCCCC
Name
KOH
Quantity
7.7 g
Type
reactant
Smiles
[OH-].[K+]
Step Two
Name
dimethyl sulfoxide
Quantity
30 mL
Type
solvent
Smiles
CS(=O)C
Name
tetrahydrofuran
Quantity
30 mL
Type
solvent
Smiles
O1CCCC1
Step Three
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Name
water
Quantity
400 mL
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
The mixture was stirred vigorously for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added at room temperature
TEMPERATURE
Type
TEMPERATURE
Details
refluxed for 3.5 hours
Duration
3.5 h
TEMPERATURE
Type
TEMPERATURE
Details
cooling
EXTRACTION
Type
EXTRACTION
Details
extracted three times with ethyl acetate
WASH
Type
WASH
Details
The extract was washed with water
CUSTOM
Type
CUSTOM
Details
dried
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to dryness
CUSTOM
Type
CUSTOM
Details
The oily residue (10 g) was purified by silica gel column chromatography [silica gel: 110 g; eluent: n-hexane-chloroform (2:3)]

Outcomes

Product
Details
Reaction Time
 30 min
Name
alcohol
Type
product
Smiles
C(CCCCCCCCCCCCCC)OCC(CO)OC
Measurements
Type Value Analysis
AMOUNT: MASS 4.6 g
YIELD: CALCULATEDPERCENTYIELD 42.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.